Cas no 81536-58-5 (b-D-Glucopyranuronic acid,1-(6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetate))
81536-58-5 structure
Product Name:b-D-Glucopyranuronic acid,1-(6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetate)
CAS No:81536-58-5
MF:C22H20O10
MW:444.388207435608
CID:730394
PubChem ID:133710
Update Time:2025-04-19
b-D-Glucopyranuronic acid,1-(6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetate) Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranuronic acid,1-(6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetate)
- isoxepac glucuronide
- DTXSID001002039
- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-(11-oxo-6H-benzo[c][1]benzoxepin-2-yl)acetyl]oxyoxane-2-carboxylic acid
- beta-D-Glucopyranuronic acid, 1-(6,11-dihydro-11-oxodibenz(b,e)oxepin-2-acetate)
- 1-O-[(11-Oxo-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetyl]hexopyranuronic acid
- 6,11-Dihydro-11-oxo-dibenz(b,e)oxepin-2-acetic acid glucuronide
- 81536-58-5
-
- Inchi: 1S/C22H20O10/c23-15(31-22-19(27)17(25)18(26)20(32-22)21(28)29)8-10-5-6-14-13(7-10)16(24)12-4-2-1-3-11(12)9-30-14/h1-7,17-20,22,25-27H,8-9H2,(H,28,29)/t17-,18-,19+,20-,22+/m0/s1
- InChI Key: NCYWNHLOMITKET-SXFAUFNYSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC(CC1C=CC2=C(C(C3C=CC=CC=3CO2)=O)C=1)=O
Computed Properties
- Exact Mass: 444.105647
- Monoisotopic Mass: 444.105647
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 726
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 160
- XLogP3: 0.8
Experimental Properties
- Density: 1.61
- Boiling Point: 745°C at 760 mmHg
- Flash Point: 262.8°C
- Refractive Index: 1.688
b-D-Glucopyranuronic acid,1-(6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetate) Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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